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Compound of Interest

Compound Name: 3-Picolylamine

Cat. No.: B1677787 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: 3-Picolylamine, also known as 3-(aminomethyl)pyridine, is a versatile

heterocyclic amine that serves as a crucial building block in the synthesis of a wide array of

chemical compounds.[1][2] Its unique structure, featuring a pyridine ring and a primary amine,

imparts a combination of aromatic and nucleophilic properties, making it a valuable

intermediate in the pharmaceutical, agrochemical, and materials science industries.[1] This

guide provides a comprehensive overview of its chemical structure, properties, synthesis, and

key applications, with a focus on its role in drug discovery and development.

Chemical Structure and Identification
3-Picolylamine is a derivative of pyridine with an aminomethyl substituent at the 3-position.[1]

The presence of both a basic pyridine ring and a primary amino group allows for a diverse

range of chemical modifications, making it an ideal scaffold for creating complex molecular

architectures.[1]
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Identifier Value

CAS Number 3731-52-0

Molecular Formula C₆H₈N₂

Molecular Weight 108.14 g/mol

IUPAC Name (Pyridin-3-yl)methanamine

Synonyms 3-(Aminomethyl)pyridine, Picolamine

SMILES NCc1cccnc1

InChI 1S/C6H8N2/c7-4-6-2-1-3-8-5-6/h1-3,5H,4,7H2

InChI Key HDOUGSFASVGDCS-UHFFFAOYSA-N

Physicochemical Properties
3-Picolylamine is a colorless to light yellow liquid at room temperature and is completely

miscible with water.[1][3] Its key physical and chemical properties are summarized in the table

below.

Property Value

Appearance Colorless to light yellow liquid

Melting Point -21 °C

Boiling Point 73-74 °C at 1 mmHg

Density 1.062 g/mL at 25 °C

Refractive Index (n20/D) 1.551

Flash Point 100 °C

Solubility Completely miscible in water, ethanol, and ether

pKa Not explicitly available in search results

Synthesis of 3-Picolylamine
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The primary industrial synthesis of 3-Picolylamine involves the catalytic hydrogenation of 3-

cyanopyridine. This process typically utilizes a metal catalyst, such as Raney nickel, under a

hydrogen atmosphere.

Experimental Protocol: Catalytic Hydrogenation of 3-
Cyanopyridine (General Procedure)
This protocol is a generalized representation based on patent literature and may require

optimization for specific laboratory or industrial scales.

Materials:

3-Cyanopyridine

Raney Nickel (catalyst)

Solvent (e.g., water, methanol, or a mixture)

Acetic Acid (to maintain pH)

Hydrogen gas

Procedure:

A solution of 3-cyanopyridine is prepared in the chosen solvent within a high-pressure

reactor (autoclave).

A slurry of Raney nickel catalyst in water is added to the reactor.

Acetic acid is added to the reaction mixture to maintain a constant pH, typically around 5.

The reactor is sealed and purged with an inert gas, such as nitrogen or argon, before being

pressurized with hydrogen gas (e.g., to 1 bar).

The reaction mixture is stirred at room temperature.

Hydrogen uptake is monitored until the theoretical amount for the reduction of the nitrile

group has been consumed.
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Upon completion, the reactor is depressurized and purged with an inert gas.

The catalyst is removed by filtration.

The resulting solution containing 3-Picolylamine can then be purified by distillation or other

appropriate methods.
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Caption: General workflow for the synthesis of 3-Picolylamine.

Applications in Drug Development and Research
3-Picolylamine is a highly valued building block in medicinal chemistry due to the prevalence

of the pyridine scaffold in FDA-approved drugs. Its bifunctional nature allows for its
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incorporation into a wide range of molecular frameworks to generate novel therapeutic agents.

Role as a Pharmaceutical Intermediate
3-Picolylamine serves as a key intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[1] Its pyridine ring and amine functional group enable a variety of chemical

transformations, making it instrumental in creating complex molecules for drug discovery.[1]

Derivatives of 3-Picolylamine have been investigated for their potential as anticancer agents,

with some showing activity against lung and breast cancer cell lines. It is also a building block

for drugs targeting neurological disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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